Cas no 193265-47-3 (4-2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo2,3-dpyrimidin-5-yl)ethylbenzoic Acid)

4-2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethylbenzoic Acid is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core linked to a benzoic acid moiety via an ethyl spacer. This structure confers unique reactivity and potential applications in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or receptor modulators. The presence of both amino and dioxo functional groups enhances its ability to participate in hydrogen bonding and metal coordination, making it valuable for targeted molecular interactions. Its benzoic acid group further improves solubility and derivatization potential. This compound is of interest in pharmaceutical research for its structural versatility and potential bioactivity.

4-2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo2,3-dpyrimidin-5-yl)ethylbenzoic Acid structure

193265-47-3 structure

Product Name:4-2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo2,3-dpyrimidin-5-yl)ethylbenzoic Acid

CAS No:193265-47-3

MF:C₁₅H₁₄N₄O₄

MW:314.29606294632

CID:1062487

PubChem ID:136818762

Update Time:2025-10-19

4-2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo2,3-dpyrimidin-5-yl)ethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid
- 4-[2-(2-amino-4,6-dioxo-4,5,6,7-tetrahydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)-ethyl]-benzoic acid
- PeMetrexed acid oxo iMpurity
- 4-(2-(2-Amino-4,6-dioxo-4,5,6,7-tetrahydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzoic acid
- CS-0164026
- 4-(2-{2-amino-4,6-dioxo-3H,4H,5H,6H,7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethyl)benzoic acid
- 4-(2-(2-amino-4,6-dioxo-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzoic acid? (Pemetrexed Impurity pound(c)
- J-012512
- Benzoic acid, 4-[2-(2-amino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]-
- 4-[2-(2-amino-4,6-dioxo-5,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid
- NZ5ZQT2U6B
- 193265-47-3
- Benzoic acid, 4-[2-(2-amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]-
- 4-2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo2,3-dpyrimidin-5-yl)ethylbenzoic Acid
- Inchi： 1S/C15H14N4O4/c16-15-18-11-10(13(21)19-15)9(12(20)17-11)6-3-7-1-4-8(5-2-7)14(22)23/h1-2,4-5,9H,3,6H2,(H,22,23)(H4,16,17,18,19,20,21)
- InChI Key： XDCYFUHVBXQODS-UHFFFAOYSA-N
- SMILES： O=C1C(C2C(NC(N)=NC=2N1)=O)CCC1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 314.10200
Monoisotopic Mass: 314.10150494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 617
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 134Å²

Experimental Properties

PSA: 138.17000
LogP: 1.43800

4-2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo2,3-dpyrimidin-5-yl)ethylbenzoic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

4-2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo2,3-dpyrimidin-5-yl)ethylbenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A629910-5mg	4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid	193265-47-3	5mg	$ 227.00	2023-04-19
TRC	A629910-50mg	4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid	193265-47-3	50mg	$ 1748.00	2023-04-19
TRC	A629910-10mg	4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid	193265-47-3	10mg	$ 165.00	2021-05-08
TRC	A629910-100mg	4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid	193265-47-3	100mg	$ 1320.00	2021-05-08
SHENG KE LU SI SHENG WU JI SHU	sc-479558-10 mg	4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid,	193265-47-3	10mg	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-479558-10mg	4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid,	193265-47-3	10mg	￥2858.00	2023-09-05
A2B Chem LLC	AE84400-5mg	4-(2-(2-Amino-4,6-dioxo-4,5,6,7-tetrahydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzoic acid	193265-47-3	5mg	$341.00	2024-04-20
A2B Chem LLC	AE84400-50mg	4-(2-(2-Amino-4,6-dioxo-4,5,6,7-tetrahydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzoic acid	193265-47-3	50mg	$1822.00	2024-04-20